Cas no 1394798-20-9 (4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide)

• Product Name: 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide
• CAS No: 1394798-20-9
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 5908965
• PubChem ID: 96488900
• Update Time: 2025-06-07

4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[2-cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enamido]-N,N-dimethylbenzamide
• Z1272796111
• 1394798-20-9
• 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide
• EN300-26602545

• Inchi： 1S/C17H16N4O2S/c1-11-15(24-10-19-11)8-13(9-18)16(22)20-14-6-4-12(5-7-14)17(23)21(2)3/h4-8,10H,1-3H3,(H,20,22)/b13-8-
• InChI Key： YUDHECRBMRNFSM-JYRVWZFOSA-N
• SMILES： S1C=NC(C)=C1/C=C(/C#N)\C(NC1C=CC(C(N(C)C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide

4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide (CAS No. 1394798-20-9): An Overview

4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide (CAS No. 1394798-20-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a cyano group, a thiazole ring, and an amide functionality. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The chemical structure of 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide (CAS No. 1394798-20-9) is particularly noteworthy for its conjugated system, which allows for enhanced electronic delocalization and stability. The presence of the cyano group and the thiazole ring imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The amide functionality further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative properties, 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication.

In terms of safety, preliminary toxicological studies have suggested that 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide is well-tolerated at therapeutic doses. However, further studies are needed to fully evaluate its safety profile in humans. Ongoing clinical trials are currently assessing the safety and efficacy of this compound in various disease models.

The synthesis of 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoyl]amino]-N,N-dimethylbenzamide (CAS No. 1394798-20-9) has been optimized to ensure high yields and purity. Various synthetic routes have been explored, with one common approach involving the condensation of 4-amino-N,N-dimethylbenzamide with (Z)-2-cyano-3-(4-methylthiazolyl)acryloyl chloride. This method provides a straightforward and efficient route to the target compound.

The future prospects for 4-[[(Z)-2-Cyano-3-(4-methyl-1,3-thiazol-5-y l)prop - 2 - enoyl ] amino ] - N , N - dimeth y lbe nzami de are promising. Ongoing research is focused on further elucidating its mechanism of action and exploring its potential in combination therapies with other drugs. Additionally, efforts are being made to develop more potent analogs with improved pharmacological properties.

In conclusion, 4-[[(Z)-2-Cyano - 3 - ( 4 - methyl - 1 , 3 - thia z ol - 5 - y l ) prop - 2 - enoy l ] amino ] - N , N - dimeth y lbe nzami de (CAS No. 1394798 - 20 - 9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery.